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Compound of Interest

Compound Name: Isoindoline hydrochloride

Cat. No.: B1315244

An In-Depth Technical Guide to Isoindoline Hydrochloride (CAS 32372-82-0)

This technical guide provides a comprehensive overview of Isoindoline hydrochloride (CAS
32372-82-0), a versatile heterocyclic compound with significant applications in pharmaceutical
development and organic synthesis. This document is intended for researchers, scientists, and
professionals in the field of drug development, offering detailed information on its properties,
synthesis, and biological significance.

Physicochemical Properties

Isoindoline hydrochloride, also known as 2,3-dihydro-1H-isoindole hydrochloride, is a white
to off-white crystalline solid. Its hydrochloride salt form enhances stability and solubility, making
it suitable for various applications in research and pharmaceutical formulations. The compound
should be stored in an inert atmosphere at room temperature.
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Property Value References
CAS Number 32372-82-0
Molecular Formula CsH10CIN

155.62 g/mol (or 155.63 g/mol

Molecular Weight )
White to light yellow/off-white
Appearance . .
crystalline powder/solid
Melting Point 255-256 °C or 259-263 °C
Purity >96%, >98.0%(T)(HPLC)
N Soluble in water and various
Solubility ]
organic solvents
NOVIRODZMIZUPA-
InChl Key
UHFFFAOYSA-N
SMILES clccc2CNCc2cl.Cl

Synthesis and Characterization
The synthesis of isoindoline hydrochloride can be achieved through several methods, with
two prominent approaches being domino reactions and electrochemical reduction.

Experimental Protocols:

o Domino Reaction Synthesis: A notable method involves a domino reaction that utilizes
donor-acceptor cyclopropanes with bromomethyl groups in the ortho position of aromatic
substituents, combined with primary amines.

o Electrochemical Reduction: Another established method is the electrochemical reduction of
phthalimide.

The structural integrity and purity of synthesized Isoindoline hydrochloride are typically
confirmed using a range of analytical techniques.
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Analytical Methods:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to elucidate the chemical structure. The *H NMR spectrum of isoindoline hydrochloride
shows characteristic signals corresponding to its unique structure.

e High-Performance Liquid Chromatography (HPLC): HPLC is employed to determine the
purity of the compound.

e Mass Spectrometry (MS): Techniques like LC-MS provide information on the molecular
weight and fragmentation pattern of the molecule.

« Infrared (IR) Spectroscopy: IR spectroscopy is a powerful tool for characterizing the
vibrational modes of the molecule, which can help in identifying functional groups and

confirming the structure.
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Synthesis of Isoindoline Hydrochloride
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 To cite this document: BenchChem. [Isoindoline hydrochloride CAS number 32372-82-0].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1315244+#isoindoline-hydrochloride-cas-number-
32372-82-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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